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ACETATE

CAS No.: 126875-83-0

Cat. No.: B1625861

Get Quote

Abstract
This technical guide provides a comprehensive overview of Ethyl [(4-

methylphenyl)amino]acetate, a key intermediate in synthetic organic chemistry. The

nomenclature "(4-methylphenyl)amino acetate" can be ambiguous; this document focuses on

the N-substituted glycine ester, specifically Ethyl 2-(4-methylanilino)acetate, corresponding to

CAS Number 21911-68-2. This guide is intended for researchers, chemists, and professionals

in drug development and materials science. It covers the compound's chemical identifiers,

physicochemical properties, a detailed synthesis protocol with mechanistic insights,

characteristic analytical data, safety and handling procedures, and its applications as a

versatile chemical building block.

Chemical Identity and Physicochemical Properties
Ethyl [(4-methylphenyl)amino]acetate, also known as ethyl N-(p-tolyl)glycinate, is an aromatic

secondary amine and an ester. Its structure is foundational for the synthesis of more complex

heterocyclic systems and other target molecules in medicinal and materials chemistry.
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Chemical Identifiers
A comprehensive list of identifiers for Ethyl [(4-methylphenyl)amino]acetate is provided below,

facilitating its unambiguous identification in databases and procurement systems.

Identifier Value Source

CAS Number 21911-68-2

IUPAC Name
ethyl 2-(4-

methylanilino)acetate

Synonyms

Ethyl 2-(p-tolylamino)acetate,

Ethyl N-(4-

methylphenyl)glycinate, p-

Tolylamino-acetic acid ethyl

ester

Molecular Formula C₁₁H₁₅NO₂

Molecular Weight 193.24 g/mol

Canonical SMILES
CCOC(=O)CNC1=CC=C(C)C=

C1

InChI Key
RFCHXXFHULMCDW-

UHFFFAOYSA-N

Physicochemical Properties
Specific experimental data for the para isomer is not widely published. The table below

includes predicted values and experimental data for the closely related meta isomer (CAS

21911-66-0) to provide reasonable estimates for handling and reaction planning.
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Property
Value (Predicted or for
Isomer)

Source

Physical State Liquid or low-melting solid General Observation

Boiling Point
293.2 °C at 760 mmHg (for

meta isomer)

Density 1.084 g/cm³ (for meta isomer)

Flash Point 131.1 °C (for meta isomer)

Refractive Index 1.545 (for meta isomer)

Solubility

Soluble in common organic

solvents (e.g., Ethyl Acetate,

Dichloromethane, Acetone).

Insoluble in water.

General Chemical Principles

Topological Polar Surface Area

(TPSA)
38.3 Å²

XLogP3 2.6

Synthesis and Purification Protocol
The primary and most reliable method for synthesizing Ethyl [(4-methylphenyl)amino]acetate is

the N-alkylation of p-toluidine with an ethyl haloacetate, such as ethyl bromoacetate or ethyl

chloroacetate. This is a standard Sₙ2 reaction where the nucleophilic amine attacks the

electrophilic α-carbon of the ester.

Mechanistic Rationale
The reaction requires a non-nucleophilic base. Its role is to neutralize the hydrohalic acid (HBr

or HCl) that is formed as a byproduct. Without a base, the acid would protonate the starting p-

toluidine, forming an ammonium salt. This deactivates the amine, rendering it non-nucleophilic

and halting the reaction. Anhydrous potassium carbonate (K₂CO₃) is a cost-effective and

suitable base for this purpose. The choice of a polar aprotic solvent like dimethylformamide

(DMF) or acetone facilitates the dissolution of reactants and stabilizes the transition state of the

Sₙ2 reaction, thereby increasing the reaction rate.
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Detailed Experimental Protocol
Materials:

p-Toluidine (1.0 eq)

Ethyl bromoacetate (1.1 eq)

Anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq)

Acetone or Dimethylformamide (DMF)

Ethyl acetate

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux

condenser, add p-toluidine (1.0 eq) and anhydrous potassium carbonate (1.5 eq). Add a

sufficient volume of dry acetone or DMF to ensure effective stirring (approx. 5-10 mL per

gram of p-toluidine).

Reagent Addition: Begin stirring the suspension. Slowly add ethyl bromoacetate (1.1 eq) to

the flask at room temperature.

Reaction: Heat the reaction mixture to a gentle reflux (for acetone, ~56°C; for DMF, a

temperature of 60-80°C is suitable) and maintain for 4-12 hours.

Expert Insight: The reaction progress must be monitored by Thin Layer Chromatography

(TLC) using a hexane/ethyl acetate mobile phase. The disappearance of the p-toluidine

spot indicates reaction completion.
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Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts (K₂CO₃ and KBr). Wash the filter cake with a small amount of

acetone or ethyl acetate.

Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator

to remove the bulk of the solvent.

Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution to a

separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (to

remove any acidic impurities) and then brine (to reduce the solubility of organic material in

the aqueous phase).

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude product.

Purification
The crude product, typically a yellow to brown oil, can be purified by vacuum distillation or

column chromatography on silica gel. For chromatography, a gradient elution with a mixture of

hexane and ethyl acetate (e.g., starting from 95:5) is effective for isolating the pure product.[1]

Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the N-alkylation synthesis of Ethyl [(4-methylphenyl)amino]acetate.

Spectroscopic Characterization
Authenticating the structure of the synthesized product is a critical, self-validating step of the

protocol. The following are the expected spectroscopic signatures for Ethyl [(4-

methylphenyl)amino]acetate.

¹H NMR (Proton Nuclear Magnetic Resonance):

Ethyl group: A triplet at ~1.2-1.3 ppm (3H, -OCH₂CH₃) and a quartet at ~4.1-4.2 ppm (2H, -

OCH₂CH₃).

Methyl group (Aromatic): A singlet at ~2.2-2.3 ppm (3H, Ar-CH₃).

Methylene group (α to N): A singlet or doublet (if coupled to N-H) at ~3.9-4.1 ppm (2H, -

NH-CH₂-CO).

N-H proton: A broad singlet, typically between 4.0-5.0 ppm (1H, -NH-), which is D₂O

exchangeable.

Aromatic protons: Two doublets in the aromatic region (~6.6-7.1 ppm), characteristic of a

1,4-disubstituted (para) benzene ring (2H each, AA'BB' system).

¹³C NMR (Carbon Nuclear Magnetic Resonance):

Ester Carbonyl: ~171-173 ppm.

Aromatic Carbons: Four signals expected. The carbon attached to nitrogen (~145-147

ppm), the carbon with the methyl group (~129-131 ppm), the two carbons ortho to the

amino group (~113-115 ppm), and the two carbons meta to the amino group (~129-130

ppm).

Ethyl group: -OCH₂CH₃ at ~61 ppm and -OCH₂CH₃ at ~14 ppm.

Methylene Carbon (α to N): ~46-48 ppm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1625861/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ethyl-4-methylphenyl-amino-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Carbon (Aromatic): ~20-21 ppm.

IR (Infrared) Spectroscopy:

N-H stretch: A sharp to medium peak around 3350-3450 cm⁻¹.

C=O stretch (Ester): A strong, sharp peak around 1730-1750 cm⁻¹.

C-N stretch: A peak in the 1250-1350 cm⁻¹ region.

C-H stretches (Aromatic & Aliphatic): Peaks just above and below 3000 cm⁻¹.

Safety, Handling, and Storage
While a specific safety data sheet (SDS) for this compound is not universally available, a robust

safety protocol can be established based on its functional groups (aromatic amine, ester) and

related compounds.[2]

Hazard Summary: Assumed to be harmful if swallowed, inhaled, or in contact with skin. May

cause irritation to the skin, eyes, and respiratory tract. Aromatic amines should be handled

as potential toxins. The compound is likely combustible but not highly flammable.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical

fume hood.

Handling: Avoid breathing vapors or mist. Avoid contact with skin and eyes. Ground all

equipment when transferring to prevent static discharge. Keep away from heat and sources

of ignition.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents and strong acids.
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Applications in Research and Development
Ethyl [(4-methylphenyl)amino]acetate is not typically an end-product but rather a versatile

intermediate. Its bifunctional nature—a nucleophilic secondary amine and an ester group that

can be hydrolyzed or transformed—makes it a valuable building block.

Pharmaceutical Synthesis: As a functionalized aniline, it serves as a precursor for the

synthesis of various heterocyclic compounds, which are common scaffolds in drug discovery.

[3] For instance, the amine can be acylated or used in condensation reactions to form

imidazole, triazole, or other nitrogen-containing ring systems.[4]

Medicinal Chemistry: The "p-tolyl" moiety is a common feature in many bioactive molecules.

This intermediate allows for the straightforward introduction of the N-(p-tolyl)glycinate

pharmacophore for lead optimization and the development of new chemical entities.

Materials Science: Aniline derivatives are used in the synthesis of dyes and functional

organic materials.[5] This compound can be incorporated into larger molecular structures to

tune electronic and optical properties.

Conclusion
Ethyl [(4-methylphenyl)amino]acetate (CAS 21911-68-2) is a valuable and versatile chemical

intermediate. Understanding its synthesis via N-alkylation, proper handling procedures, and

characteristic analytical profile is essential for its effective use in research and development.

This guide provides the foundational knowledge and practical protocols required by scientists

to confidently synthesize, verify, and apply this compound in the creation of novel molecules for

pharmaceutical and materials science applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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